Cas no 1352887-12-7 (3,5,6-trichloro-1,2-benzoxazole)

• Product Name: 3,5,6-trichloro-1,2-benzoxazole
• CAS No: 1352887-12-7
• MF: C₇H₂Cl₃NO
• MW: 222.455878734589
• MDL: MFCD22556245
• CID: 5169236
• PubChem ID: 124707110
• Update Time: 2025-06-12

3,5,6-trichloro-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole, 3,5,6-trichloro-
• 3,5,6-trichloro-1,2-benzoxazole

• MDL： MFCD22556245
• Inchi： 1S/C7H2Cl3NO/c8-4-1-3-6(2-5(4)9)12-11-7(3)10/h1-2H
• InChI Key： ZAQIYHJMWDVLNY-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(Cl)C(Cl)=C2)C(Cl)=N1

Additional information on 3,5,6-trichloro-1,2-benzoxazole

Professional Introduction to 3,5,6-trichloro-1,2-benzoxazole (CAS No. 1352887-12-7)

3,5,6-trichloro-1,2-benzoxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1352887-12-7, is a significant heterocyclic compound that has garnered considerable attention in the field of chemical and pharmaceutical research. This compound belongs to the benzoxazole class, characterized by a benzene ring fused with an oxygen-containing heterocycle. The presence of multiple chlorine substituents at the 3rd, 5th, and 6th positions enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structural features of 3,5,6-trichloro-1,2-benzoxazole contribute to its diverse applications in medicinal chemistry. The benzoxazole core is a well-known pharmacophore found in numerous bioactive molecules, including antimicrobial, antifungal, and anticancer agents. The introduction of chlorine atoms at specific positions modifies the electronic properties of the molecule, influencing its interactions with biological targets. This structural versatility has positioned 3,5,6-trichloro-1,2-benzoxazole as a key building block in the synthesis of novel therapeutic compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of chlorinated benzoxazole derivatives. Studies have demonstrated that these compounds exhibit promising activities against various pathogens and diseases. For instance, modifications of the 3,5,6-trichloro-1,2-benzoxazole scaffold have led to the discovery of potent inhibitors targeting bacterial enzymes and viral proteases. The chlorine atoms play a crucial role in enhancing binding affinity by participating in hydrophobic interactions and dipole-dipole forces with biological macromolecules.

One of the most compelling aspects of 3,5,6-trichloro-1,2-benzoxazole is its utility in drug discovery programs. Researchers have leveraged its scaffold to develop molecules with improved pharmacokinetic properties and reduced toxicity. The chlorine substituents not only enhance metabolic stability but also contribute to lipophilicity adjustments necessary for optimal drug delivery. Furthermore, computational studies have highlighted the favorable interactions between 3,5,6-trichloro-1,2-benzoxazole derivatives and target proteins, providing insights into their mechanism of action.

The synthesis of 3,5,6-trichloro-1,2-benzoxazole involves multi-step organic transformations that highlight its synthetic utility. Traditional methods include chlorination reactions on pre-formed benzoxazole precursors or functional group interconversions that introduce chlorine atoms at desired positions. Advances in catalytic systems have enabled more efficient and selective chlorination protocols, reducing byproduct formation and improving overall yields. These synthetic strategies are essential for scaling up production for both research and industrial applications.

From a regulatory perspective,3,5,6-trichloro-1,2-benzoxazole is classified as an industrial chemical rather than a pharmaceutical product under current guidelines. However,it remains an important intermediate in the development pipeline for new drugs and agrochemicals. Its role as a precursor in high-value chemical syntheses underscores its economic significance in specialized industries where precision chemistry is paramount.

The future directions for research involving 3,5,6-trichloro-1,2-benzoxazole are multifaceted. Investigations into greener synthetic routes are gaining traction as part of broader sustainability efforts within the chemical industry. Additionally,exploring new derivatives with tailored biological activities remains a priority, particularly for addressing emerging infectious diseases and chronic conditions where existing treatments are limited.

In conclusion,3,5,6-trichloro-1,2-benzoxazole (CAS No. 1352887-12-7) is a versatile compound with substantial potential in pharmaceutical innovation. Its unique structural attributes make it an indispensable tool for medicinal chemists seeking to design next-generation therapeutics. As research progresses,this molecule will continue to play a pivotal role in advancing drug discovery efforts across multiple therapeutic areas.